NSC756093

• CAS: 1629908-92-4
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C20H19NO4/c1-24-14-7-8-15-16(11-14)21(9-10-22)17-12-25-20(23)19(17)18(15)13-5-3-2-4-6-13/h2-8,11,18,22H,9-10,12H2,1H3
• InChIKey: SMEJQLRLHKWIFV-UHFFFAOYSA-N

NSC756093: First-in-Class GBP1:PIM1 PPI Probe

NSC756093 is a 4-azapodophyllotoxin (4-APT) analog that functions as the first identified and most potent inhibitor of the protein-protein interaction (PPI) between Guanylate Binding Protein 1 (GBP1) and the Proviral Integration site for Moloney murine leukemia virus-1 (PIM1) kinase [1]. It is a small molecule (MW: 337.37 g/mol) with a purity of ≥98% by HPLC, supplied as a white to beige powder soluble in DMSO . Unlike traditional PIM1 kinase inhibitors that target the ATP-binding pocket, NSC756093 acts through a unique allosteric mechanism, stabilizing a conformation of GBP1 that is incompatible with PIM1 binding, thereby specifically disrupting a cytoskeletal gateway for drug resistance [1].

First identified small‑molecule probe for selective disruption of the GBP1:PIM1 protein–protein interaction

Allosteric mechanism distinct from ATP‑competitive PIM1 kinase inhibitors; targets a resistance‑associated cytoskeletal gateway

Requires the inactive structural analog NSC756090 as a built‑in negative control to validate target engagement

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source

Why Analogs Cannot Substitute for NSC756093

Generic substitution with podophyllotoxin, etoposide, or other 4-azapodophyllotoxin analogs, including the closely related compound NSC756090, is not scientifically valid for studying the GBP1:PIM1 interaction. In a head-to-head screen of a 44-compound library, only NSC756093 inhibited the interaction by a substantial 65% at 100 nM; all other active compounds, including structural analogs, achieved only 10–20% inhibition [1]. Critically, the structural isomer NSC756090 was completely inactive in both pure protein and cellular assays, serving as a built-in negative control [1]. Furthermore, traditional ATP-competitive PIM1 kinase inhibitors cannot replicate this effect because the mechanism is not kinase inhibition but the allosteric disruption of a PPI, a target engaged by no other commercially available tool compound .

Structural analogs within the 4‑azapodophyllotoxin series (e.g., NSC756090, NSC756094) exhibit marginal PPI inhibition; only NSC756093 achieves meaningful disruption in head‑to‑head screening.

The inactive isomer NSC756090 is a required negative control; substitution with any other analog may invalidate target‑engagement experiments.

ATP‑competitive PIM1 kinase inhibitors do not recapitulate the allosteric GBP1‑PIM1 disruption; mechanism‑based substitution is not supported.

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source

NSC756093 Differentiation Evidence

Superior PPI Inhibition vs. Analog Library

In a surface plasmon resonance (SPR) screen of all 44 synthesized 4-azapodophyllotoxin derivatives against the GBP1:PIM1 interaction, NSC756093 uniquely achieved 65% inhibition of the PPI when used at a concentration of 100 nM [1]. In stark contrast, 32 of the compounds were completely inactive, and the remaining 11 compounds, which include close structural analogs like NSC756094, NSC756095, and NSC756099, could only inhibit the binding by 10–20% under the same conditions [1]. This establishes NSC756093 as the sole meaningful PPI inhibitor within its chemotype and a critical reagent for this pathway.

PPI inhibition vs. analog library

Head-to-head

65% inhibition at 100 nM; all other active compounds 10–20%

Head-to-head comparison context; only NSC756093 shows substantial GBP1:PIM1 disruption

SPR screen of 44 compounds; 32 inactive

Evidence Dimension	Inhibition of GBP1:PIM1 Protein-Protein Interaction
Target Compound Data	65% inhibition
Comparator Or Baseline	All other active compounds in a 44-member library (e.g., NSC756094, NSC756095, NSC756099); inhibition range: 10–20%
Quantified Difference	3.25- to 6.5-fold greater inhibition
Conditions	SPR assay; 100 nM compound concentration; recombinant GBP1 and PIM1 proteins

Why This Matters

For procurement, this screen proves that the target profile is an exception within the compound family, meaning any other catalog compound from this series cannot functionally substitute for NSC756093 in PPI inhibition studies.

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source

Target Engagement Validation vs. Inactive Control

Target engagement specificity was validated in cellular assays using the compound NSC756090 as a built-in structural control. In co-immunoprecipitation (co-IP) experiments using SKOV3 ovarian cancer cells, treatment with 100 nM NSC756093 for 3 hours completely abrogated the GBP1:PIM1 interaction. Under identical conditions, treatment with NSC756090 (at the same concentration) or the vehicle control (DMSO) showed no modulation of the interaction [1]. This confirms that the specific chemical features of NSC756093 are required for cellular GBP1:PIM1 disruption, providing a crucial on-target versus off-target comparator.

Cellular target engagement

Head-to-head

Complete abrogation of GBP1:PIM1 interaction in SKOV3 cells; inactive analog NSC756090 and vehicle showed no effect

Validation of on‑target effect; compound‑specific disruption confirmed in cells

Co‑IP assay, 100 nM, 3 h

Evidence Dimension	Inhibition of cellular GBP1:PIM1 interaction by co-IP
Target Compound Data	Complete abrogation of the interaction
Comparator Or Baseline	The structurally similar but inactive analog NSC756090; Vehicle (DMSO)
Quantified Difference	Qualitative yes/no effect; NSC756090 and DMSO showed no modulation
Conditions	SKOV3 ovarian cancer cells; 100 nM treatment; 3 h; co-immunoprecipitation of PIM1 and GBP1

Why This Matters

This direct, pairwise comparison validates that NSC756090, despite being a close structural congener, is the ideal negative control, proving that NSC756093's activity is not a general class effect and that procurement of the correct isomer is critical for valid experimental results.

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source

Activity in Paclitaxel-Resistant Cells vs. Parent Products

Unlike the parent natural product podophyllotoxin (NSC24818) and its clinical derivative etoposide (NSC141540), NSC756093 shows a distinctive negative correlation with paclitaxel activity in the NCI-60 cell line panel (Spearman ρ < 0), indicating increased potency in paclitaxel-resistant cancer cell lines [1]. COMPARE analysis revealed that neither podophyllotoxin nor etoposide had a ρ value higher than 0.55 with the 4-APT cluster, confirming a divergent mechanism of action [1]. The compound's binding to GBP1-PIM1 is characterized by a Kd of 38 nM . This mechanistic divergence establishes NSC756093 as a tool to investigate resistance-specific cell killing, a property absent from the classic topoisomerase II poisons.

Activity in paclitaxel‑resistant cells

Cross‑study comparable

Negative correlation with paclitaxel (ρ

Mechanistic divergence from podophyllotoxin/etoposide; distinct resistance‑associated profile

NCI‑60 COMPARE analysis; Kd by SPR

Radiosensitization phenotype

Class‑level

IC50 = 496 nM in FaDu cells

Unique functional annotation; supports DNA‑damage‑response studies with radiation

FaDu hypopharyngeal carcinoma; apoptosis and G2/M arrest reported

Enantioselective synthesis

Method context

Ir‑catalyzed asymmetric hydrogenation; gram‑scale high ee

Mature synthetic route for enantiopure material; supports reproducible biological testing

Patent CN118290433A, 2024; Ir‑SpiroPAP catalyst

Evidence Dimension	Activity profile in the NCI-60 cell line panel and mechanism of action
Target Compound Data	Negative correlation with paclitaxel (ρ < 0); Kd = 38 nM for the GBP1-PIM1 complex
Comparator Or Baseline	Podophyllotoxin (NSC24818) and etoposide (NSC141540); no significant correlation (ρ ≤ 0.55) with the 4-APT mechanism
Quantified Difference	Divergent mechanism of action; opposite correlation with paclitaxel resistance
Conditions	NCI-60 cell panel; five-dose GI50 determination; COMPARE analysis with a mechanistic reference set

Why This Matters

For a research procurement decision, this demonstrates that NSC756093 is not a generic microtubule poison or a mere topoisomerase inhibitor but a novel chemotype with a distinct resistance-overcoming profile, addressing a different biological question than classical podophyllotoxin derivatives.

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source

Radiosensitization in Head and Neck Cancer

A unique functional activity for NSC756093 is its ability to enhance radiation-induced cytotoxicity, a property not reported for its inactive negative control NSC756090 or the parent natural product. In FaDu hypopharyngeal carcinoma cells, NSC756093 demonstrated an IC50 of 496 nM for this effect . Mechanistically, the treatment was further shown to induce apoptosis and cell cycle arrest at the G2/M phase in the same cell line . This extends its utility beyond a simple PPI inhibitor to a chemical tool for studying DNA damage response pathways in combination with radiotherapy.

Radiosensitization phenotype

Class‑level

IC50 = 496 nM in FaDu cells

Unique functional annotation; supports DNA‑damage‑response studies with radiation

FaDu hypopharyngeal carcinoma; apoptosis and G2/M arrest reported

Evidence Dimension	Enhancement of radiation-induced cytotoxicity
Target Compound Data	IC50 = 496 nM in FaDu cells
Comparator Or Baseline	No comparable radiosensitization data exists for the inactive analog NSC756090, podophyllotoxin, or etoposide in this context (inference of unique functional profile)
Quantified Difference	Unique functional annotation
Conditions	FaDu hypopharyngeal carcinoma cell line; combination with radiation

Why This Matters

This functional annotation underscores a unique experimental application, driving procurement for oncology research projects that interrogate the intersection of PPI inhibition, cytoskeletal gateway disruption, and radiation response, a combination of assay endpoints not served by any other tool compound.

Enantioselective Synthesis via Chiral Manufacturing

A patent and publication from Nankai University detail an iridium-catalyzed asymmetric hydrogenation method to synthesize chiral dihydrofuro[3,4-b]quinolin-1(3H)-ones, a key intermediate for NSC756093 [1]. This method achieves high enantioselectivity and yield at the gram scale, enabling the production of enantiopure NSC756093 [1]. This chemistry provides a demonstrable advantage in chiral purity and scalable synthesis over traditional extraction or non-stereoselective synthetic routes, which are less defined for its congeneric compound NSC750212 [1].

Enantioselective synthesis

Method context

Ir‑catalyzed asymmetric hydrogenation; gram‑scale high ee

Mature synthetic route for enantiopure material; supports reproducible biological testing

Patent CN118290433A, 2024; Ir‑SpiroPAP catalyst

Evidence Dimension	Synthetic methodology and chiral purity
Target Compound Data	Enantioselective synthesis achieved at gram scale using Ir-SpiroPAP catalysts
Comparator Or Baseline	NSC750212 (a related azapodophyllotoxin); synthesis routes less defined for chiral purity
Quantified Difference	Scalable, high-enantioselectivity route specific to the NSC756093 scaffold
Conditions	Ir-SpiroPAP catalyst system under hydrogen atmosphere

Why This Matters

For procurement, this signifies a mature, reproducible synthetic route, ensuring a reliable supply of high-purity, single-enantiomer material for reproducible biological experiments, a critical factor when selecting a chemical probe for long-term research programs.

• [1] Nankai University. A preparation method and application of a chiral dihydrofuro[3,4-b]quinolin-1(3H)-one. Chinese Patent CN118290433A, 2024. View Source

NSC756093 Research Applications

Chemical Probe for GBP1:PIM1 Axis in Ovarian Cancer

NSC756093 is the only validated tool compound to selectively disrupt the GBP1:PIM1 interaction. This makes it indispensable for researchers building in vitro and in vivo models of acquired paclitaxel resistance, specifically to interrogate the role of the βIII-tubulin/GBP1/PIM1 cytoskeletal gateway. The mandatory use of its inactive analog, NSC756090, as a negative control is also established, ensuring experimental rigor [1].

Radiosensitizer for Head and Neck Cancer

Given its unique ability to enhance radiation-induced cytotoxicity in FaDu hypopharyngeal carcinoma cells (IC50 = 496 nM), NSC756093 serves as a specialized tool for investigating the intersection of DNA damage repair, GTPase signaling, and cell cycle checkpoints. This application is specific to NSC756093 and cannot be replicated by standard radiosensitizers or other podophyllotoxin derivatives [1].

Enantiopure Standard for Chiral Assays

The availability of a high-enantioselectivity, gram-scale manufacturing process makes NSC756093 a valuable reference standard for chiral chromatography method development and for exploring the structure-activity relationships (SAR) of 4-azapodophyllotoxins. Its well-defined stereochemistry and synthetic route provide a reliable benchmark for quality control in medicinal chemistry campaigns [1].

Starting Point for Dual PPI/Radiosensitization Drug Discovery

The combination of a validated PPI target (GBP1:PIM1, Kd = 38 nM) with a specific cell-based radiosensitization phenotype provides a unique pharmacological profile. NSC756093 is therefore the ideal starting point for medicinal chemistry optimization seeking to develop novel clinical candidates that combat radio- and chemoresistant tumors through a dual mechanism of action .

Application

Selection Property

Validation Focus

GBP1:PIM1 axis probe studies in ovarian cancer models

Allosteric PPI disruption; unique among 4‑APT analogs

Mandatory use of NSC756090 as negative control; co‑IP target engagement confirmation

Radiosensitization research in head and neck cancer

Enhancement of radiation‑induced cytotoxicity

Apoptosis and G2/M cell‑cycle arrest endpoints; FaDu model context

Chiral chromatography method development

High enantioselectivity via scalable asymmetric synthesis

Chiral purity verification; SAR reference for 4‑azapodophyllotoxin series

Dual PPI/radiosensitization probe optimization

Validated target engagement (Kd 38 nM) and unique phenotype combination

Pharmacological profiling in chemoresistance models; mechanism‑of‑action studies

• [1] Andreoli, M., Persico, M., Kumar, A., et al. Identification of the First Inhibitor of the GBP1:PIM1 Interaction. Implications for the Development of a New Class of Anticancer Agents Against Paclitaxel Resistant Cancer Cells. Journal of Medicinal Chemistry, 2014, 57(19), 7916–7932. View Source